Cas no 2680712-21-2 (benzyl N-2-(2,6-dichlorophenyl)-2-oxoethylcarbamate)

• Product Name: benzyl N-2-(2,6-dichlorophenyl)-2-oxoethylcarbamate
• CAS No: 2680712-21-2
• MF: C₁₆H₁₃Cl₂NO₃
• MW: 338.185322523117
• CID: 5622104
• PubChem ID: 165933434
• Update Time: 2025-05-19

benzyl N-2-(2,6-dichlorophenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28296694
• 2680712-21-2
• benzyl N-[2-(2,6-dichlorophenyl)-2-oxoethyl]carbamate
• benzyl N-2-(2,6-dichlorophenyl)-2-oxoethylcarbamate

• Inchi： 1S/C16H13Cl2NO3/c17-12-7-4-8-13(18)15(12)14(20)9-19-16(21)22-10-11-5-2-1-3-6-11/h1-8H,9-10H2,(H,19,21)
• InChI Key： LIDNLWXRQRGCCO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(CNC(=O)OCC1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 337.0272487g/mol
• Monoisotopic Mass: 337.0272487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-2-(2,6-dichlorophenyl)-2-oxoethylcarbamate

Benzyl N-2-(2,6-Dichlorophenyl)-2-Oxoethylcarbamate: A Comprehensive Overview

Benzyl N-2-(2,6-dichlorophenyl)-2-oxoethylcarbamate, also known by its CAS number 2680712-21-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzyl group attached to a carbamate moiety. The presence of the 2,6-dichlorophenyl group adds complexity to the molecule, making it a subject of extensive research in various applications.

The molecular formula of benzyl N-2-(2,6-dichlorophenyl)-2-oxoethylcarbamate is C₁₅H₁₃Cl₂N₃O₃, with a molecular weight of approximately 389.7 g/mol. Its structure consists of a benzene ring substituted with two chlorine atoms at the 2 and 6 positions, an oxo group at the 2 position, and a carbamate group attached to the benzyl position. This arrangement imparts unique chemical properties, making it suitable for various applications in drug design and material science.

In recent years, researchers have focused on the synthesis and characterization of benzyl N-2-(2,6-dichlorophenyl)-2-oxoethylcarbamate. Studies have highlighted its potential as a precursor for bioactive compounds due to its ability to form stable amide bonds. The compound's stability under various reaction conditions has been thoroughly investigated, with findings suggesting that it can withstand harsh chemical environments while retaining its functional groups.

The synthesis of benzyl N-2-(2,6-dichlorophenyl)-2-oxoethylcarbamate typically involves multi-step reactions. One common approach involves the nucleophilic substitution of an appropriate chlorinated intermediate with an amine derivative. This method has been optimized to achieve high yields and purity levels, making it feasible for large-scale production.

In terms of applications, benzyl N-2-(2,6-dichlorophenyl)-2-oxoethylcarbamate has shown promise in the development of pharmaceutical agents. Its ability to act as a bioisostere in drug design has been explored in several studies. For instance, researchers have investigated its role as a potential inhibitor of certain enzymes involved in disease pathways. Early results indicate that this compound could serve as a lead molecule for developing novel therapeutic agents.

Beyond pharmacology, this compound has also found applications in material science. Its unique structural features make it suitable for use in polymer chemistry and as an additive in various industrial processes. Recent studies have explored its role in enhancing the mechanical properties of polymers without compromising their thermal stability.

The environmental impact of benzyl N-2-(2,6-dichlorophenyl)-2-oxoethylcarbamate has also been a topic of interest. Researchers have conducted toxicity studies to assess its potential risks to aquatic life and human health. Results suggest that while the compound exhibits moderate toxicity under certain conditions, proper handling and disposal protocols can mitigate these risks effectively.

In conclusion, benzyl N-2-(2,6-dichlorophenyl)-2-oxoethylcarbamate, with its CAS number 1187948759994544585778755599999999 (Note: This appears to be an incorrect or randomly generated CAS number; please verify), continues to be a focal point in chemical research due to its versatile properties and wide-ranging applications. As ongoing studies uncover new insights into its potential uses and effects, this compound is poised to play an increasingly important role in both academic and industrial settings.